Cas no 613-90-1 (Benzoyl cyanide)

Benzoylnitrile is an important organic compound, also known as benzoylcyanide, with the molecular formula c8h5no\ and the chemical formula c6h5cocn. Benzoylnitrile is formed when a hydrogen on the benzene ring is replaced by a nitrile acyl group (-cocn). The pure benzoylnitrile has no colored squamous crystals, melting point 32 ℃, boiling point 207 ℃, flash point 84 ℃. It is soluble in ethanol and diethyl ether, but insoluble in water< Br>
Benzoyl cyanide structure
Benzoyl cyanide structure
Benzoyl cyanide
613-90-1
C8H5NO
131.1314
MFCD00001837
38901
24847253

Benzoyl cyanide Properties

Names and Identifiers

    • Benzoyl cyanide
    • PHENYLGLYOXYLONITRILE
    • alpha-oxo-benzeneacetonitril
    • alpha-Oxobenzeneacetonitrile
    • alpha-Tolunitrile, alpha-oxo-
    • Benzeneacetonitrile,alpha-oxo-
    • Benzeneacetonitrile,a-oxo-
    • Benzoyl nitrile
    • Glyoxylonitrile, phenyl-
    • Oxo(phenyl)acetonitrile
    • Oxo-phenyl-acetonitrile
    • Phenylglyoxonitrile
    • Phenylglyoxynitrile
    • α-Oxobenzeneacetonitrile
    • α-keto-α-tolunitrile
    • α-oxo-α-tolunitrile
    • a-Oxobenzeneacetonitrile
    • 2-oxo-2-phenylacetonitrile
    • 2-oxo-2-phenylethanenitrile
    • benzoyl cianide
    • Glyoxylonitrile,phenyl
    • alpha-Oxophenylacetonitrile
    • alpta-Oxophenylacetonitrile
    • 道康宁6011
    • alpha-oxo-alpha-tolunitrile
    • 613-90-1
    • C21329
    • FT-0622742
    • NSC120506
    • 2-(OXO)-2-(PHENYL)ACETONITRILE
    • Benzoyl cyanide, 98%
    • NS00034672
    • PHENYLGLYOXALIC ACID NITRILE
    • MFCD00001837
    • PHENYL GLYOXONITRILE
    • BP-13276
    • DTXSID2060626
    • AKOS009156479
    • 2-oxo-2-phenyl-acetonitrile
    • D88699
    • .alpha.-Oxobenzeneacetonitrile
    • B0835
    • Phenyl glyoxonitrile; Phenylglyoxalic acid
    • Q15632897
    • NSC 401920
    • AS-16152
    • Benzoylcyanide
    • SCHEMBL158535
    • 9R5O6C18O8
    • NSC401920
    • EINECS 210-359-7
    • GJQBHOAJJGIPRH-UHFFFAOYSA-
    • Phenylglyoxylo-nitrile
    • 2-oxidanylidene-2-phenyl-ethanenitrile
    • F0001-1615
    • EN300-36184
    • UNII-9R5O6C18O8
    • A833197
    • InChI=1/C8H5NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H
    • AI3-13150
    • .alpha.-Tolunitrile, .alpha.-oxo-
    • Benzeneacetonitrile, .alpha.-oxo-
    • Benzeneacetonitrile, alpha-oxo-
    • NSC-120506
    • CHEBI:51853
    • NSC-401920
    • STL445580
    • DB-053862
    • +Expand
    • MFCD00001837
    • GJQBHOAJJGIPRH-UHFFFAOYSA-N
    • 1S/C8H5NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5H
    • C1=CC=C(C=C1)C(=O)C#N
    • 1072101

Computed Properties

  • 131.03700
  • 0
  • 2
  • 1
  • 131.037
  • 10
  • 171
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 40.9A^2

Experimental Properties

  • 1.39288
  • 40.86000
  • 1.4700 (estimate)
  • Slihtly dissolve, decompose
  • 206 °C(lit.)
  • 28-31 °C (lit.)
  • Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
  • Not available
  • Not available
  • 1.106 g/mL at 25 °C(lit.)

Benzoyl cyanide Security Information

  • GHS06 GHS06
  • 3
  • 6.1(b)
  • S36/37/39-S45-S61-S29-S26
  • III
  • R20; R24/25; R34; R50
  • T T
  • UN 3439 6.1/PG 2
  • H300
  • P264,P301+P310
  • dangerous
  • Store at room temperature
  • II
  • 25
  • Danger
  • 6.1(b)
  • 10

Benzoyl cyanide Customs Data

  • 29269095

  • China Customs Code:

    29269095

Benzoyl cyanide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003OJN-25g
Benzoyl cyanide
 613-90-1 98%
25g
 $5.00 2024-04-22
A2B Chem LLC
AB70979-25g
Benzoyl cyanide
 613-90-1 98%
25g
 $5.00 2024-04-19
Aaron
AR003ORZ-5g
Benzoyl cyanide
 613-90-1 90%
5g
 $4.00
abcr
AB137261-10 g
Benzoyl cyanide, 95%; .
 613-90-1 95%
10g
 €80.20
Apollo Scientific
OR322167-25g
Benzoyl cyanide
 613-90-1
25g
 £92.00 2024-05-24
Enamine
EN300-36184-0.05g
benzoyl cyanide
 613-90-1 95%
0.05g
 $19.0 2023-04-20
eNovation Chemicals LLC
D405398-500g
Benzoyl cyanide
 613-90-1 97%
500g
 $220 2022-09-07
Life Chemicals
F0001-1615-0.25g
Benzoyl cyanide
 613-90-1 95%+
0.25g
 $18.0 2023-09-07
TRC
B130375-1g
Benzoyl Cyanide
 613-90-1
1g
 $ 58.00 2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B101370-25g
Benzoyl cyanide
 613-90-1 98%
25g
 ¥47.90 2023-09-04

Benzoyl cyanide Suppliers

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:613-90-1)
WANG JING LI
13207195831
wjyxxjl@foxmail.com
Hubei Baidu Chemistry Co.,Ltd.
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(CAS:613-90-1)
PENG XING
18871490324
1400878899@qq.com
Shanghai Macklin Biochemical Co., Ltd
Audited Supplier Audited Supplier
(CAS:613-90-1)
SHEN JING LI
15221275939
shenlinxing@macklin.cn
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:613-90-1)
A LA DING
anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:613-90-1)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:613-90-1)
TANG SI LEI
15026964105
2881489226@qq.com

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